N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]acetamide
• InChI: InChI=1S/C18H18FN3OS/c1-11-6-4-7-12(2)16(11)20-15(23)10-22(3)18-21-17-13(19)8-5-9-14(17)24-18/h4-9H,10H2,1-3H3,(H,20,23)
• InChI Key: ZSNKDUPELDCUOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN(C)C2=NC3=C(C=CC=C3S2)F
• Molecular Formula: C18H18FN3OS
• Molecular Weight: 343.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide, also known as DBT-120, is a novel small molecule compound that has gained significant attention in the field of biomedical research. DBT-120 is a potent and selective inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis. In

Mechanism of Action

N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide binds to the ATP-binding site of CK2 and inhibits its activity. CK2 regulates the activity of many proteins involved in cell signaling pathways, and its inhibition by N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide leads to the dysregulation of these pathways, ultimately resulting in cell death. N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide has also been shown to inhibit the activity of other kinases, such as JAK2 and Aurora kinase A, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce angiogenesis. In models of neurodegenerative diseases, N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide has been shown to protect neurons from oxidative stress and prevent the accumulation of toxic protein aggregates. N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide also has antiviral activity by inhibiting viral replication and reducing the infectivity of viral particles.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide is a potent and selective inhibitor of CK2, making it a valuable tool for studying the role of CK2 in cellular processes. Its specificity for CK2 also reduces the potential for off-target effects. However, the use of N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide in lab experiments is limited by its solubility and stability, which may vary depending on the experimental conditions.

Future Directions

Future research on N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide could focus on its potential therapeutic applications in various diseases, including cancer and neurodegenerative disorders. The development of new formulations of N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide with improved solubility and stability could also enhance its use in lab experiments and clinical trials. Additionally, further studies on the mechanism of action of N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide and its effects on other kinases could provide insights into its broader cellular effects.

Synthesis Methods

N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide is synthesized through a multi-step process that involves the reaction of 2,6-dimethylphenylamine with 4-fluorobenzo[d]thiazole-2-carboxylic acid. The resulting intermediate is then reacted with chloroacetyl chloride to form the final product, N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide. The synthesis method has been optimized to produce high yields of pure N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and viral infections. CK2 is overexpressed in many cancer cells, and its inhibition by N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide has been shown to induce apoptosis and inhibit tumor growth in preclinical models. N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide has also been shown to have neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. Additionally, N-(2,6-dimethylphenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide has antiviral activity against several viruses, including HIV and hepatitis C virus.